Cas no 879605-70-6 (5,7-Dichloroquinolin-8-yl azepane-1-sulfonate)

• Product Name: 5,7-Dichloroquinolin-8-yl azepane-1-sulfonate
• CAS No: 879605-70-6
• MF: C₁₅H₁₆Cl₂N₂O₃S
• MW: 375.270140647888
• CID: 5438293
• PubChem ID: 16451299
• Update Time: 2025-10-29

5,7-Dichloroquinolin-8-yl azepane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 5,7-Dichloro-8-quinolinyl hexahydro-1H-azepine-1-sulfonate
• 5,7-dichloroquinolin-8-yl azepane-1-sulfonate
• AKOS002244847
• F3083-0268
• 879605-70-6
• STK227866
• (5,7-dichloroquinolin-8-yl) azepane-1-sulfonate
• VU0508623-1
• Z274553968
• SCHEMBL20665823
• 5,7-Dichloroquinolin-8-yl azepane-1-sulfonate

• Inchi： 1S/C15H16Cl2N2O3S/c16-12-10-13(17)15(14-11(12)6-5-7-18-14)22-23(20,21)19-8-3-1-2-4-9-19/h5-7,10H,1-4,8-9H2
• InChI Key： CGDZRYQWIAMHKG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=CC=CN=C2C=1OS(N1CCCCCC1)(=O)=O)Cl

Computed Properties

• Exact Mass: 374.0258689g/mol
• Monoisotopic Mass: 374.0258689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 523.5±60.0 °C(Predicted)
• pka: -0.39±0.43(Predicted)

Additional information on 5,7-Dichloroquinolin-8-yl azepane-1-sulfonate

Comprehensive Overview of 5,7-Dichloroquinolin-8-yl azepane-1-sulfonate (CAS No. 879605-70-6)

5,7-Dichloroquinolin-8-yl azepane-1-sulfonate (CAS No. 879605-70-6) is a specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to by its long-tail keyword "5,7-dichloro-8-quinolinyl azepane-1-sulfonate," is a derivative of quinoline, a heterocyclic aromatic organic compound. The presence of dichloro and sulfonate functional groups in its structure makes it a subject of interest for researchers exploring novel chemical entities.

The compound's CAS number 879605-70-6 serves as a unique identifier, ensuring precise communication among scientists and regulatory bodies. Its molecular formula and weight are often searched in academic and industrial databases, reflecting its relevance in synthetic chemistry. The azepane-1-sulfonate moiety, in particular, is a key feature that distinguishes this compound from other quinoline derivatives, offering unique reactivity and potential biological activity.

In the context of current research trends, 5,7-Dichloroquinolin-8-yl azepane-1-sulfonate is frequently discussed in forums and publications focusing on medicinal chemistry and drug discovery. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors, a hot topic in oncology and autoimmune disease research. The compound's ability to modulate protein-protein interactions is another area of exploration, aligning with the growing demand for targeted therapies.

From a synthetic perspective, the compound's chloroquinoline core is a versatile building block. It can undergo various transformations, such as cross-coupling reactions or nucleophilic substitutions, making it valuable for library synthesis in high-throughput screening. This adaptability is why the compound is often included in discussions about fragment-based drug design, a popular strategy in modern pharmaceutical development.

The sulfonate ester group in 5,7-Dichloroquinolin-8-yl azepane-1-sulfonate is another point of interest. Sulfonate esters are known for their role in prodrug design, a trending topic in drug delivery optimization. This functional group can enhance solubility or serve as a bioreversible linker, which is crucial for improving the pharmacokinetic properties of drug candidates. Such features make this compound a frequent subject in ADME studies (Absorption, Distribution, Metabolism, and Excretion).

In addition to its pharmaceutical potential, CAS No. 879605-70-6 is also explored in material science. Its aromatic system and polar sulfonate group make it a candidate for designing organic semiconductors or fluorescent probes. These applications are particularly relevant given the rising interest in sustainable materials and optoelectronic devices.

For those searching for "synthesis of 5,7-dichloroquinolin-8-yl azepane-1-sulfonate," it's worth noting that the compound is typically prepared through a multi-step process involving chlorination of quinoline precursors followed by sulfonylation with azepane. Detailed protocols are often shared in peer-reviewed journals, emphasizing the importance of reproducible synthetic methods in chemical research.

Safety and handling of 5,7-Dichloroquinolin-8-yl azepane-1-sulfonate are also common search queries. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. This includes using personal protective equipment (PPE) and working in a fume hood, as recommended for most synthetic organic compounds.

In summary, 5,7-Dichloroquinolin-8-yl azepane-1-sulfonate (CAS No. 879605-70-6) is a multifaceted compound with applications spanning drug discovery, material science, and chemical synthesis. Its structural features and versatility make it a valuable subject for ongoing research, particularly in areas aligned with contemporary scientific priorities like targeted drug delivery and green chemistry.